Cas no 1004643-55-3 (1-(2-chloro-4-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 1004643-55-3
• MF: C₁₁H₉ClFN₃O₂
• MW: 269.659464597702
• MDL: MFCD04970015
• CID: 2621216
• PubChem ID: 7017735
• Update Time: 2025-04-21

1-(2-chloro-4-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS B020935
• ART-CHEM-BB B020935
• 1-(2-CHLORO-4-FLUORO-BENZYL)-5-METHYL-3-NITRO-1H-PYRAZOLE
• 1-(2-chloro-4-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• DTXSID001172197
• 1-[(2-chloro-4-fluorophenyl)methyl]-5-methyl-3-nitropyrazole
• 1-[(2-chloro-4-fluoro-phenyl)methyl]-5-methyl-3-nitro-pyrazole
• 1-(2-chloro-4-fluorobenzyl)-5-methyl-3-nitro-1H-pyrazole
• CS-0280717
• 1-[(2-Chloro-4-fluorophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
• STK312999
• BBL039102
• AKOS000310696
• 1004643-55-3
• EN300-229746

• MDL： MFCD04970015
• Inchi： 1S/C11H9ClFN3O2/c1-7-4-11(16(17)18)14-15(7)6-8-2-3-9(13)5-10(8)12/h2-5H,6H2,1H3
• InChI Key： PIYDKJYCNSFOKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C)=CC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 269.0367324Da
• Monoisotopic Mass: 269.0367324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų